Cas no 38507-46-9 (1,6-dimethyl-3-phenylpyrimidine-2,4(1H,3H)-dione)
38507-46-9 structure
Product Name:1,6-dimethyl-3-phenylpyrimidine-2,4(1H,3H)-dione
CAS No:38507-46-9
MF:C12H12N2O2
MW:216.235882759094
CID:1490094
PubChem ID:135028
Update Time:2025-04-21
1,6-dimethyl-3-phenylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,6-dimethyl-3-phenylpyrimidine-2,4(1H,3H)-dione
- 1,6-Dimethyl-3-phenyl-2,4(1H,3H)-pyrimidinedione
- 2,4(1H,3H)-Pyrimidinedione, 1,6-dimethyl-3-phenyl-
- 1,6-dimethyl-3-phenylpyrimidine-2,4-dione
- Ro 42-6961
- 38507-46-9
- DTXSID80191824
-
- Inchi: 1S/C12H12N2O2/c1-9-8-11(15)14(12(16)13(9)2)10-6-4-3-5-7-10/h3-8H,1-2H3
- InChI Key: WLHNIAFXLFNQHK-UHFFFAOYSA-N
- SMILES: O=C1N(C)C(C)=CC(N1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 216.08996
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
1,6-dimethyl-3-phenylpyrimidine-2,4(1H,3H)-dione Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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